Cas no 1314899-09-6 (2-(chlorosulfonyl)pyridine-4-carboxylic acid)

• Product Name: 2-(chlorosulfonyl)pyridine-4-carboxylic acid
• CAS No: 1314899-09-6
• MF: C₆H₄ClNO₄S
• MW: 221.618259429932
• MDL: MFCD19200863
• CID: 4588037
• PubChem ID: 55280170
• Update Time: 2025-07-23

2-(chlorosulfonyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(chlorosulfonyl)pyridine-4-carboxylic acid

• MDL： MFCD19200863
• Inchi： 1S/C6H4ClNO4S/c7-13(11,12)5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10)
• InChI Key： FFFSCIPJGYLENK-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(chlorosulfonyl)pyridine-4-carboxylic acid

Introduction to 2-(chlorosulfonyl)pyridine-4-carboxylic acid (CAS No. 1314899-09-6)

2-(chlorosulfonyl)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1314899-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a pyridine core substituted with a chlorosulfonyl group and a carboxylic acid moiety at the 4-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 2-(chlorosulfonyl)pyridine-4-carboxylic acid positions it as a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating functional groups allows for diverse chemical modifications, enabling the development of novel compounds with tailored pharmacological profiles. In recent years, this compound has been explored in the design of inhibitors targeting specific enzymatic pathways, particularly those involved in inflammatory and metabolic disorders.

One of the most compelling aspects of 2-(chlorosulfonyl)pyridine-4-carboxylic acid is its role in the synthesis of small-molecule inhibitors. The chlorosulfonyl group serves as a reactive handle for further functionalization, while the carboxylic acid functionality provides opportunities for amide bond formation, which is a common strategy in drug design. This dual functionality has been leveraged in the development of potent antagonists for receptors and enzymes implicated in neurological diseases, such as GABA receptors and serotonergic receptors.

Recent studies have highlighted the potential of 2-(chlorosulfonyl)pyridine-4-carboxylic acid in addressing unmet medical needs. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory properties, demonstrating efficacy in preclinical models of arthritis and other chronic inflammatory conditions. The pyridine scaffold is particularly well-suited for modulating protein-protein interactions, making it an attractive scaffold for designing drugs that interact with intracellular signaling pathways.

The pharmaceutical industry has shown keen interest in 2-(chlorosulfonyl)pyridine-4-carboxylic acid due to its synthetic accessibility and biological relevance. Several patent applications have been filed detailing novel synthetic routes to this compound, as well as methods for incorporating it into more complex drug molecules. These efforts underscore its importance as a key intermediate in the pipeline of next-generation therapeutics.

In addition to its pharmaceutical applications, 2-(chlorosulfonyl)pyridine-4-carboxylic acid has found utility in materials science and agrochemical research. Its ability to undergo selective reactions with various nucleophiles makes it a valuable precursor for synthesizing heterocyclic compounds with applications beyond medicine. For example, derivatives of this compound have been investigated as potential photoinitiators and catalysts in organic synthesis.

The chemical reactivity of 2-(chlorosulfonyl)pyridine-4-carboxylic acid is further enhanced by its solubility in polar solvents, which facilitates its use in diverse reaction conditions. This property has enabled researchers to explore novel synthetic methodologies, including flow chemistry and microwave-assisted synthesis, which can improve yield and reduce reaction times. Such advancements are critical for optimizing the production of complex molecules used in drug development.

From a regulatory perspective, 2-(chlorosulfonyl)pyridine-4-carboxylic acid (CAS No. 1314899-09-6) is subject to standard safety protocols due to its reactive nature. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to guidelines established by organizations such as the International Council for Harmonisation (ICH) and the American Chemical Society (ACS).

The future prospects of 2-(chlorosulfonyl)pyridine-4-carboxylic acid are promising, with ongoing research exploring its potential in emerging therapeutic areas. For instance, there is growing interest in using this compound as a starting material for synthesizing antiviral agents and anticancer drugs. Its structural features make it an ideal candidate for designing molecules that can disrupt viral replication or inhibit tumor growth by targeting specific biological pathways.

In conclusion, 2-(chlorosulfonyl)pyridine-4-carboxylic acid (CAS No. 1314899-09-6) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural attributes and reactivity profile have positioned it as a cornerstone intermediate in pharmaceutical research. As scientific understanding evolves and new methodologies are developed, the applications of this compound are expected to expand, contributing to innovative solutions in medicine and beyond.